4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-6-(2-chlorophenyl)-1-((cyclohexylthio)methyl)-
4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-6-(2-chlorophenyl)-1-((cyclohexylthio)methyl)-
Brand Name:
Vulcanchem
CAS No.:
85677-80-1
VCID:
VC21328950
InChI:
InChI=1S/C23H22Cl2N4S/c24-15-10-11-20-18(12-15)23(17-8-4-5-9-19(17)25)26-13-21-27-28-22(29(20)21)14-30-16-6-2-1-3-7-16/h4-5,8-12,16H,1-3,6-7,13-14H2
SMILES:
C1CCC(CC1)SCC2=NN=C3N2C4=C(C=C(C=C4)Cl)C(=NC3)C5=CC=CC=C5Cl
Molecular Formula:
C23H22Cl2N4S
Molecular Weight:
457.4 g/mol
4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-6-(2-chlorophenyl)-1-((cyclohexylthio)methyl)-
CAS No.: 85677-80-1
Cat. No.: VC21328950
Molecular Formula: C23H22Cl2N4S
Molecular Weight: 457.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 85677-80-1 |
|---|---|
| Molecular Formula | C23H22Cl2N4S |
| Molecular Weight | 457.4 g/mol |
| IUPAC Name | 8-chloro-6-(2-chlorophenyl)-1-(cyclohexylsulfanylmethyl)-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine |
| Standard InChI | InChI=1S/C23H22Cl2N4S/c24-15-10-11-20-18(12-15)23(17-8-4-5-9-19(17)25)26-13-21-27-28-22(29(20)21)14-30-16-6-2-1-3-7-16/h4-5,8-12,16H,1-3,6-7,13-14H2 |
| Standard InChI Key | LAJXTBDKKUXQQB-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)SCC2=NN=C3N2C4=C(C=C(C=C4)Cl)C(=NC3)C5=CC=CC=C5Cl |
| Canonical SMILES | C1CCC(CC1)SCC2=NN=C3N2C4=C(C=C(C=C4)Cl)C(=NC3)C5=CC=CC=C5Cl |
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